1-Spiro[1H-2-benzofuran-3,3'-pyrrolidine]-1'-ylprop-2-en-1-one

• IUPAC Name: 1-spiro[1H-2-benzofuran-3,3'-pyrrolidine]-1'-ylprop-2-en-1-one
• InChI: InChI=1S/C14H15NO2/c1-2-13(16)15-8-7-14(10-15)12-6-4-3-5-11(12)9-17-14/h2-6H,1,7-10H2
• InChI Key: SYIDZJVAINDDEL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(C1)C3=CC=CC=C3CO2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

The compound seems to be a spiro compound, which is a class of organic compounds that have two rings sharing a single atom. Specifically, it is a spiro compound involving a benzofuran and a pyrrolidine ring. Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. Pyrrolidine is a cyclic amine, and its derivatives are found in many drugs and natural products.

Molecular Structure Analysis

The molecular structure of “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” would likely involve a benzofuran ring and a pyrrolidine ring sharing a single atom. The exact structure would depend on the specific arrangement and bonding of these components.

Chemical Reactions Analysis

Again, while specific reactions involving “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” are not available, spiro compounds involving benzofuran and pyrrolidine rings could potentially undergo a variety of chemical reactions. For instance, benzofuran derivatives have been shown to undergo reactions such as free radical cyclization and proton quantum tunneling.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” would depend on its specific molecular structure. For instance, the presence of a benzofuran ring could potentially confer aromaticity and stability, while the presence of a pyrrolidine ring could influence its basicity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” is used. For example, many benzofuran derivatives have been found to exhibit biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

The safety and hazards associated with “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” would depend on its specific properties and uses. For instance, if it’s used as a pharmaceutical compound, it would need to undergo rigorous testing to determine its safety profile.

Future Directions

The future directions for research on “1-Spiro[1H-2-benzofuran-3,3’-pyrrolidine]-1’-ylprop-2-en-1-one” could potentially involve further exploration of its synthesis, properties, and potential applications. For instance, there could be interest in developing more efficient synthesis methods, investigating its mechanism of action in biological systems, or exploring its potential use in pharmaceuticals.